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Compound of Interest

Compound Name: Boc-L-Leu-OH

Cat. No.: B558286

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of N-tert-
Butoxycarbonyl-L-leucine (Boc-L-Leu-OH), a widely utilized protected amino acid in peptide
synthesis and pharmaceutical development.[1][2] This document outlines key quantitative data,
detailed experimental protocols for property determination, and a structural representation to
support research and development activities.

Core Physical Properties

Boc-L-Leu-OH is a white to off-white crystalline powder.[1][3][4] It is an essential building block
in the synthesis of peptides and proteins, where the tert-butyloxycarbonyl (Boc) protecting
group on the amino group of L-leucine prevents unwanted reactions during peptide chain
elongation.[4][5] The compound is also utilized in the development of various pharmaceuticals,
including those with anticancer and anti-inflammatory applications.[3]

Quantitative Data Summary

The physical properties of Boc-L-Leu-OH can vary depending on whether it is in its anhydrous
or monohydrate form. The following table summarizes the key quantitative data available for
both forms.
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Boc-L-Leu-OH
Property Anhydrous Boc-L-Leu-OH
Monohydrate
C11H21NOa - H20[2][7] or
Molecular Formula C11H21NO4[1][3][6]
C11H23NOs[8][9]
) 249.31 g/mol [2] or 249.30
Molecular Weight 231.29 g/mol [1][6][10]
g/mol [9]
Melting Point (°C) 85 - 99[3][10][11][12] 80 - 90[2][8] or 89[13]
) ] -25° + 0.5° (c=2% in acetic -22.5° t0 -27.5° (c=2, glacial
Optical Rotation [a]2°/D ] ] ]
acid)[11] acetic acid)[8]
Soluble in methanol,
dimethylformamide (DMF),
chloroform, dichloromethane,
Solubility ethyl acetate, DMSO, and Hydrophilic nature.[2]
acetone.[3][10] Insoluble or
sparingly soluble in water.[3][4]
[5]
White, odorless, crystalline ) )
Appearance White to off-white powder.[2][7]
powder.[1][3]
CAS Number 13139-15-6[3][4][6] 200936-87-4[2][8][9]

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of Boc-L-
Leu-OH.

Determination of Melting Point

The melting point of Boc-L-Leu-OH is determined using the capillary method with a melting
point apparatus.[14][15]

Methodology:
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o Sample Preparation: A small amount of the dry, powdered Boc-L-Leu-OH is placed into a
capillary tube, which is sealed at one end.[14][16] The sample is packed down to a height of
approximately 3 mm.[17]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.[17]

o Heating and Observation: The sample is heated at a controlled rate.[15] A preliminary rapid
heating can be done to determine an approximate melting range.[14] Subsequently, a new
sample is heated slowly, at a rate of approximately 2°C per minute, near the expected
melting point.[14]

o Data Recording: The temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid are recorded as the melting point range.
[14] For a pure substance, this range is typically narrow.[18]

Determination of Specific Optical Rotation

The specific rotation is a measure of the compound's ability to rotate plane-polarized light and
is determined using a polarimeter.[19][20]

Methodology:

» Solution Preparation: A solution of Boc-L-Leu-OH is prepared by accurately weighing a
specific amount of the compound and dissolving it in a known volume of a specified solvent
(e.g., acetic acid) to a precise concentration (c), typically in g/mL.[21][22]

o Polarimeter Calibration: The polarimeter is turned on and allowed to warm up. A blank
measurement is taken with a polarimeter cell filled only with the solvent.[22]

o Sample Measurement: The prepared solution is transferred to the polarimeter cell, ensuring
no air bubbles are present. The cell is placed in the polarimeter, and the observed optical
rotation (a) is measured.[19][22]

o Calculation of Specific Rotation: The specific rotation ([a]) is calculated using the following
formula:[22]
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[al=a/(l*c)

where:

o ais the observed rotation in degrees.

o |is the path length of the polarimeter cell in decimeters (dm).
o cis the concentration of the solution in g/mL.

The temperature and the wavelength of the light source (typically the sodium D-line, 589 nm)
are also recorded.[21]

Determination of Solubility

The solubility of Boc-L-Leu-OH in various solvents is determined using the equilibrium
solubility method, often referred to as the shake-flask method.[23][24]

Methodology:

e Sample Preparation: An excess amount of Boc-L-Leu-OH is added to a vial containing a
known volume of the solvent to be tested.[24]

» Equilibration: The vial is sealed and agitated (e.g., using a shaker or stirrer) at a constant
temperature for a sufficient period to ensure equilibrium is reached between the dissolved
and undissolved solid.[23]

» Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation followed by filtration through a chemically inert filter.[23]

e Quantification: The concentration of Boc-L-Leu-OH in the clear, saturated filtrate is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC). A calibration curve is generated using standard solutions of known
concentrations for accurate quantification.[23]

o Data Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified
temperature.[23]
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Visualizations

Chemical Structure of Boc-L-Leu-OH
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Caption: Chemical structure of N-tert-Butoxycarbonyl-L-leucine (Boc-L-Leu-OH).
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Caption: Workflow for determining the physical properties of Boc-L-Leu-OH.
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A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558286#physical-properties-of-boc-I-leu-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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